Cas no 1354001-87-8 (Ethyl-(R)-pyrrolidin-3-yl-carbamic acid benzyl ester)

• Product Name: Ethyl-(R)-pyrrolidin-3-yl-carbamic acid benzyl ester
• CAS No: 1354001-87-8
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 2158187
• Update Time: 2025-10-28

Ethyl-(R)-pyrrolidin-3-yl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl-(r)-pyrrolidin-3-yl-carbamic acid benzyl ester
• (R)-Benzyl ethyl(pyrrolidin-3-yl)carbamate
• AM95754
• ethyl (R)-pyrrolidin-3-ylcarbamic acid benzyl ester
• Ethyl-(R)-pyrrolidin-3-yl-carbamic acid benzyl ester

• Inchi： 1S/C14H20N2O2/c1-2-16(13-8-9-15-10-13)14(17)18-11-12-6-4-3-5-7-12/h3-7,13,15H,2,8-11H2,1H3/t13-/m1/s1
• InChI Key： USBGEPBAMFJQED-CYBMUJFWSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC)[C@H]1CNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 265
• Topological Polar Surface Area: 41.6

Additional information on Ethyl-(R)-pyrrolidin-3-yl-carbamic acid benzyl ester

Comprehensive Overview of Ethyl-(R)-pyrrolidin-3-yl-carbamic acid benzyl ester (CAS No. 1354001-87-8)

The compound Ethyl-(R)-pyrrolidin-3-yl-carbamic acid benzyl ester (CAS No. 1354001-87-8) is a chiral derivative of pyrrolidine, widely recognized for its potential applications in pharmaceutical research and organic synthesis. This molecule features a unique carbamate functional group, which enhances its stability and bioavailability, making it a valuable intermediate in drug discovery. The (R)-enantiomer configuration is particularly significant, as it often exhibits distinct biological activity compared to its (S)-counterpart. Researchers are increasingly exploring its role in modulating neurotransmitter systems, particularly in the context of neurological disorders.

In recent years, the demand for chiral building blocks like Ethyl-(R)-pyrrolidin-3-yl-carbamic acid benzyl ester has surged, driven by advancements in asymmetric synthesis and the growing emphasis on enantioselective drug development. The compound's benzyl ester moiety offers versatility in chemical modifications, enabling its use in peptide coupling reactions and prodrug design. Its CAS No. 1354001-87-8 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. With the rise of AI-driven drug discovery, this molecule has garnered attention for its potential in virtual screening and molecular docking studies.

The synthesis of Ethyl-(R)-pyrrolidin-3-yl-carbamic acid benzyl ester typically involves multi-step organic reactions, including stereoselective reduction and carbamate formation. Its purity and enantiomeric excess are rigorously validated using techniques like HPLC and NMR spectroscopy, aligning with Good Manufacturing Practices (GMP). As sustainability becomes a focal point in chemistry, greener synthetic routes for such intermediates are being explored, leveraging biocatalysis and flow chemistry. This aligns with the broader industry shift toward green chemistry and reduced environmental impact.

From a commercial perspective, CAS No. 1354001-87-8 is listed in catalogs of specialized chemical suppliers, catering to academic and industrial researchers. Its applications extend beyond pharmaceuticals, including agrochemicals and material science. The compound's pyrrolidine core is a common motif in bioactive molecules, underscoring its relevance in medicinal chemistry. Frequently searched queries like "chiral carbamate synthesis" and "pyrrolidine derivatives in drug design" highlight the scientific community's interest in this niche.

In conclusion, Ethyl-(R)-pyrrolidin-3-yl-carbamic acid benzyl ester represents a promising scaffold for innovation in life sciences. Its structural features and synthetic adaptability position it at the forefront of precision medicine and targeted therapy research. As the field evolves, this compound is poised to play a pivotal role in addressing unmet medical needs through cutting-edge chemical biology approaches.